1-(4-Methoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C14H16N2O/c1-17-12-6-4-11(5-7-12)14-13-3-2-9-16(13)10-8-15-14/h2-7,9,14-15H,8,10H2,1H3
• InChI Key: BHUFGJNASUNOHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=CC=CN3CCN2
• Molecular Formula: C14H16N2O
• DSSTOX Substance ID: DTXSID90377894
• Molecular Weight: 228.29 g/mol
• CAS RN: 112758-90-4

Description

“1-(4-Methoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine” is a complex organic compound. It contains a pyrrolopyrazine core, which is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Pyrazines are among the most widely known heterocyclic compounds that can be isolated from natural sources or produced synthetically.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives, including “1-(4-Methoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine”, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation. A specific synthetic route for this compound is not available in the retrieved data.

Scientific Research Applications

Medicinal Chemistry

Pyrrolopyrazine derivatives have been employed in different applications such as pharmaceuticals, organic materials, natural products, and mainly in bioactive molecules. Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Antimicrobial Activity

The pyrrolo [1,2- a] pyrazine derivative presented antibacterial action, which is effective against both gram+ and gram– microorganisms.

Kinase Inhibition

Pyrrolopyrazine derivatives have shown activity on kinase inhibition. Kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). By doing so, they play key roles in regulating cellular activities such as cell division, metabolism, and signal transduction.

Antiviral Activity

Pyrrolopyrazine derivatives have exhibited antiviral activities. They could potentially be used in the development of new antiviral drugs.

Fluorescent Probes

1,2,3-Triazole-fused pyrazines, a category that includes pyrrolopyrazine derivatives, have been used as fluorescent probes. Fluorescent probes are used in various fields of science and technology, including biology, medicine, and materials science, to visualize and study complex systems.

Structural Units of Polymers

1,2,3-Triazole-fused pyrazines have also been used as structural units of polymers. These polymers can be used in various applications, including the development of solar cells.

Future Directions

Pyrrolopyrazine derivatives, including “1-(4-Methoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine”, have shown a wide range of biological activities, making them an attractive scaffold for drug discovery research. Future research could focus on exploring their synthetic pathways, biological activities, and potential applications in pharmaceuticals.